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Compound of Interest

Compound Name: Acss2-IN-1

Cat. No.: B12413136

Application Notes and Protocols for Acss2-IN-1

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acss2-IN-1 is a potent and specific inhibitor of Acetyl-CoA Synthetase 2 (ACSS2), a key
enzyme in cellular metabolism. ACSS2 catalyzes the conversion of acetate to acetyl-CoA, a
vital molecule for various cellular processes, including lipid synthesis and histone acetylation.
[1] Under conditions of metabolic stress, such as hypoxia and low glucose, cancer cells often
upregulate ACSS2 to utilize acetate as an alternative carbon source.[2] Inhibition of ACSS2,
therefore, presents a promising therapeutic strategy for cancer and other diseases
characterized by altered metabolism. These application notes provide detailed information on
the solubility of Acss2-IN-1 and protocols for its preparation in experimental settings.

Physicochemical and Solubility Data

Proper dissolution of Acss2-IN-1 is critical for accurate and reproducible experimental results.
The following table summarizes the known physicochemical properties and solubility of Acss2-
IN-1. Please note the discrepancy in the molecular formula reported by different suppliers.
Researchers should verify the specific details of the product they have acquired.
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Property

Data

Compound Name

Acss2-IN-1

Synonyms

ACSS2 Inhibitor

CAS Number

2711039-08-4[3]

Molecular Formula

C27H25F3N204 (from DC Chemicals)[3] or
C27H25CIN6O2 (from MedChemExpress)

Molecular Weight 500.98 g/mol [3]
Appearance Solid powder
ICso 0.01 nM to <1 nM for ACSS2[1]

Storage Conditions

Powder: Store at -20°C for up to 2 years. In
DMSO: Store at -80°C for up to 6 months, or at
-20°C for up to 2 weeks.[3]

Solubility (In Vitro)

DMSO: Soluble.[3]

Solubility (In Vivo)

No specific data is available for Acss2-IN-1.
However, formulations for other ACSS2
inhibitors, such as Ac-CoA Synthase Inhibitor 1,
can serve as a starting point. These include: -
10% DMSO + 90% Corn Oil - 10% DMSO +
40% PEG300 + 5% Tween80 + 45% Saline

ACSS2 Signaling Pathway

ACSS2 plays a crucial role in cellular metabolism and gene regulation, particularly under stress
conditions. The following diagram illustrates the central role of ACSS2 in converting acetate to
acetyl-CoA, which then contributes to lipid synthesis and histone acetylation, impacting various
downstream cellular processes.
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Preparation

(AcssZ-lN-l Powder)

In Vitro Experiments In Vivo Experiments

Prepare Working Solution Prepare Dosing Formulation
(Dilute stock in cell culture medium) (e.g., in Corn Qil/DMSO)

Treat Cells in Culture AdmlnlsFer to Animal Model
(e.g., i.p., oral gavage)

Perform Cellular Assays Monitor and Analyze
(e.g., Proliferation, Western Blot, Metabolomics) (e.g., Tumor Growth, Biomarkers)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12413136#acss2-in-1-solubility-and-preparation-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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